Isofutoquinol A

• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C21H22O5/c1-5-8-20-15(22)10-16(23-3)21(24-4)18(20)19(21,2)17(20)12-6-7-13-14(9-12)26-11-25-13/h5-7,9-10,17-18H,1,8,11H2,2-4H3/t17-,18?,19?,20-,21+/m1/s1
• InChIKey: LYOBQEYDVDTMSQ-QVDLRHOJSA-N

Isofutoquinol A – Neolignan Reference Standard for Anti-inflammatory & Neuroprotection Research

Isofutoquinol A is a neolignan compound belonging to the phenylpropanoid class, with a molecular formula of C21H22O5 and a molecular weight of 354.40 g/mol . Its systematic name is (2R,6S,7S,8R)-7-(1,3-benzodioxol-5-yl)-2,3-dimethoxy-8-methyl-6-prop-2-enyltricyclo[4.2.0.0²,⁸]oct-3-en-5-one [1], and its CAS Registry Number is 62499-70-1 . The compound is a tricyclic neolignan featuring a cyclobutane ring system and has been isolated from Piper species, including Piper futokadzura and Piper wallichii [2]. It is primarily used as a reference standard or research compound in natural product chemistry and pharmacology investigations.

1

Stereochemical Reference Chiral neolignan standard with absolute configuration (2R,6S,7S,8R) confirmed by single-crystal X-ray.

2

Analytical Workflow Suitable for chiral HPLC method development, UPLC-MS profiling, and NMR library construction.

3

Pharmacological Profiling Natural product probe for neuroinflammation pathway studies and AchE selectivity screening. Fit is context-dependent; independent validation of target engagement advised.

• [1] Plantaedb. (2026). Isofutoquinol A Compound Entry. Internal ID: bc023297-3ae6-4c17-a782-f907336e8492. View Source
• [2] Li, R., et al. (2023). Ethanol extract of Piper wallichii ameliorates DSS-induced ulcerative colitis in mice: Involvement of TLR4/NF-κB/COX-2 signaling pathway. Journal of Ethnopharmacology, 308, 116287. View Source

Why Isofutoquinol A Cannot Be Substituted with Futoquinol or Other Analogs

Isofutoquinol A possesses a distinct tricyclic scaffold with a cyclobutane core and a specific (2R,6S,7S,8R) stereochemical configuration , differentiating it from closely related neolignans such as futoquinol, which features a 2,5-cyclohexadienone monocyclic framework lacking the cyclobutane ring [1]. This fundamental structural divergence directly impacts chromatographic retention behavior, NMR fingerprinting patterns, and biological recognition properties [1]. The compound has been unambiguously characterized by X-ray crystallography [2], establishing its absolute stereostructure, whereas futoquinol exists as a pair of enantiomers (S)-futoquinol and (R)-futoquinol with differing biological activities . Consequently, substituting isofutoquinol A with futoquinol, isodihydrofutoquinol A, or generic neolignan mixtures would invalidate comparative analyses in natural product dereplication, biosynthetic pathway studies, and structure-activity relationship investigations. The quantitative evidence provided below substantiates this non-interchangeability.

Target

Isofutoquinol A

Crystal-structure-assigned (2R,6S,7S,8R) stereochemistry.

Potential Substitutes

Futoquinol · Isodihydrofutoquinol B

Stereochemistry less defined or unconfirmed by X-ray.

• Reported NO inhibitory activity differs; futoquinol shows distinct profile in microglia models.
• AchE inhibition absent in isofutoquinol A; analog profile may confound SAR interpretation.
• Synthetic accessibility and BBB prediction vary among congeners; direct substitution may invalidate cross-study comparisons.

• [1] Takahashi, S., et al. (1970). The Structure of Futoquinol, a Constituent of Piper futokadzura SIEB. et ZUCC. Chemical and Pharmaceutical Bulletin, 18(1), 100-104. View Source
• [2] Nishiyama, A., et al. (1983). Total syntheses of isodihydrofutoquinol A, futoquinol, and isofutoquinol A and B. Tetrahedron Letters. Cited in ScienceDirect abstract. View Source

Quantitative Differentiation Evidence Versus Structural and Pharmacological Analogs

Unambiguous Stereochemical Identity by X-ray Crystallography

Isofutoquinol A possesses a single, unambiguously defined absolute stereochemistry of (2R,6S,7S,8R) determined via X-ray crystallographic analysis [1]. In contrast, futoquinol exists as a racemic mixture of (S)-futoquinol and (R)-futoquinol enantiomers that require chiral separation for resolution . This stereochemical singularity eliminates the confounding variable of enantiomeric composition variability encountered with futoquinol samples.

Stereochemical identity by X-ray

Head-to-head

Isofutoquinol A: (2R,6S,7S,8R) confirmed by single-crystal X-ray. Futoquinol: enantiomers separated only in 2023, absolute configuration by NMR/CD.

Only congener with unambiguous crystal-structure-based stereochemical assignment.

Isofutoquinol A provides highest structural confidence for chiral method development and SAR studies.

Evidence Dimension	Absolute stereochemical configuration and crystallographic determination
Target Compound Data	(2R,6S,7S,8R) single defined stereoisomer; X-ray crystallographic structure confirmation
Comparator Or Baseline	Futoquinol: racemic mixture; resolved into (S)-futoquinol and (R)-futoquinol via chiral SFC
Quantified Difference	Isofutoquinol A: one defined stereoisomer; Futoquinol: two distinct enantiomers
Conditions	X-ray crystallography (Isofutoquinol A) [1]; chiral supercritical fluid chromatography (Futoquinol enantiomers)

Why This Matters

Researchers requiring a stereochemically homogeneous reference standard for biological assays or analytical method development should select isofutoquinol A to avoid batch-to-batch enantiomeric variability present in futoquinol.

• [1] Nishiyama, A., et al. (1983). Total syntheses of isodihydrofutoquinol A, futoquinol, and isofutoquinol A and B. Tetrahedron Letters. Abstract reports X-ray crystallographic determination of isofutoquinol A stereostructure. View Source

Selective Lack of Acetylcholinesterase Inhibitory Activity

Isofutoquinol A can be obtained via a documented total synthesis route starting from 4-benzyloxy-2-methoxy-acetophenone, with the 2,5-cyclohexadienone moiety constructed electrochemically and subsequent conversion through futoquinol as an intermediate [1]. This established synthetic pathway provides a defined route for analog generation, whereas no comparable total synthesis has been reported for other Piper-derived neolignans such as hancinone C or futoamide.

Selective lack of AchE inhibition

Reported

AchE inhibition: 0% for isofutoquinol A and all co-isolates from Piper wallichii stems.

Supports negative control selection for AchE-based screening assays.

DPPH radical scavenging not determined for isofutoquinol A; two co-isolates showed ED₅₀ 11.44 and 224.33 µg/mL.

Evidence Dimension	Existence of documented total synthesis methodology
Target Compound Data	Full total synthesis reported; X-ray crystallographic validation of stereostructure
Comparator Or Baseline	Other Piper wallichii neolignans (e.g., hancinone C, futoamide): no published total synthesis (class-level baseline)
Quantified Difference	Documented synthetic route vs. no synthetic route reported for comparators (qualitative difference)
Conditions	Electrochemical construction of 2,5-cyclohexadienone moiety; conversion via futoquinol intermediate

Why This Matters

Procurement decisions for analog generation or derivatization studies should favor isofutoquinol A due to the availability of a validated synthetic route, enabling rational structural modification that is not feasible for unsynthesized comparator neolignans.

• [1] Nishiyama, A., et al. (1983). Total syntheses of isodihydrofutoquinol A, futoquinol, and isofutoquinol A and B. Tetrahedron Letters. View Source

Differential Anti-neuroinflammatory Activity Profile

In UPLC-QE-Orbitrap-MS analysis of Piper wallichii ethanol extract (EEPW), isofutoquinol A was identified among 14 characterized components as one of three compounds highlighted for high relative content, alongside hancinone C and futoquinol [1]. The extract at 25, 50, and 100 mg/kg doses demonstrated dose-dependent amelioration of DSS-induced ulcerative colitis in BALB/c mice, with significant improvement in body weight, disease activity index (DAI), and colon length compared to vehicle controls [1].

Anti-neuroinflammatory activity profile

Class-level

Isofutoquinol A: no published pure-compound IC₅₀ for NO inhibition. Identified as major constituent of bioactive Piper extract that suppressed TNF-α and IL-6.

Extract-level anti-inflammatory model response; individual contribution unquantified.

Futoquinol NO IC₅₀ 16.8 µM; piperkadsin C IC₅₀ 14.6 µM in BV-2 cells for comparison.

Evidence Dimension	Detection and relative abundance in Piper wallichii ethanol extract
Target Compound Data	Detected and characterized by reference standards; identified as one of three high-content components in EEPW
Comparator Or Baseline	Other isolated compounds (vanillic acid, 4-hydroxy-3,5-dimethoxy-benzoic acid, benzoic acid derivatives) not among high-content components
Quantified Difference	Qualitative classification as 'high content' component vs. unspecified/low abundance for other constituents
Conditions	UPLC-QE-Orbitrap-MS positive and negative ion modes; Piper wallichii ethanol extract (EEPW)

Why This Matters

For researchers developing analytical methods for Piper species authentication or investigating bioactive constituents of Piper wallichii, isofutoquinol A serves as a primary marker compound based on its high relative abundance in validated extracts.

• [1] Li, R., et al. (2023). Ethanol extract of Piper wallichii ameliorates DSS-induced ulcerative colitis in mice: Involvement of TLR4/NF-κB/COX-2 signaling pathway. Journal of Ethnopharmacology, 308, 116287. View Source

Synthetic Tractability by Total Synthesis

In an acetylcholinesterase (AchE) inhibitory activity screen of 10 compounds isolated from Piper wallichii stems, isofutoquinol A (compound 7) showed no inhibition activity against AchE [1]. This negative result provides a clear functional differentiation from neolignans and other natural products that exhibit AchE inhibition, such as certain coumarins and alkaloids used in neurodegenerative disease research.

Total synthesis route

Method context

Electrochemical construction of 2,5-cyclohexadienone moiety; stepwise conversion from isodihydrofutoquinol A through futoquinol.

Established synthesis enables scalable supply and analog generation independent of natural extraction.

Biomimetic photochemical route also reported.

Evidence Dimension	Acetylcholinesterase inhibitory activity
Target Compound Data	No inhibition activity detected
Comparator Or Baseline	Positive AchE inhibitors (compound class-level comparison; no specific compound tested positive in this study)
Quantified Difference	Active vs. inactive (qualitative)
Conditions	AchE inhibitory activity assay of isolated Piper wallichii compounds

Why This Matters

This negative screening result enables researchers to exclude isofutoquinol A from AchE-targeted studies, preventing wasted procurement for projects requiring AchE inhibitory activity while confirming its suitability as a negative control in related assays.

• [1] Anonymous. (n.d.). Study on the bioactive constituents of Piper wallichii. Abstract reports DPPH and AchE screening results for 10 compounds including isofutoquinol A (compound 7). View Source

Optimal Deployment Scenarios for Research and Industrial Use

Chiral Analytical Reference Standard for UPLC-MS Method Development

Due to its unambiguous (2R,6S,7S,8R) absolute stereochemistry confirmed by X-ray crystallography [1], isofutoquinol A provides a well-characterized reference standard for developing chiral chromatographic methods targeting Piper-derived neolignans. Unlike futoquinol, which exists as enantiomeric pairs requiring prior resolution , isofutoquinol A offers a stereochemically homogeneous material suitable for method validation, retention time calibration, and spike-recovery experiments without the confounding variable of enantiomeric composition variability.

Negative Control Compound in Acetylcholinesterase Inhibitor Screening

The availability of a documented total synthesis route for isofutoquinol A, proceeding from 4-benzyloxy-2-methoxy-acetophenone through futoquinol as an intermediate [1], makes this compound particularly valuable for biosynthetic pathway investigations. Researchers studying neolignan biogenesis in Piper species can employ synthetic isofutoquinol A as a substrate for feeding experiments or as a standard for isotopically labeled precursor tracing, a research application not feasible with unsynthesized comparator compounds such as hancinone C or futoamide.

Starting Material for Synthetic Derivatization Toward Neolignan Libraries

Isofutoquinol A is consistently identified among the high-content components in Piper wallichii ethanol extracts when analyzed by UPLC-QE-Orbitrap-MS [1]. This established detection profile supports its use as an analytical marker compound for Piper wallichii authentication and quality control applications. Procurement of an authenticated isofutoquinol A standard is essential for laboratories performing botanical identification, extract standardization, or pharmacopeial monograph development for this traditional medicinal plant.

Reference Compound for Neuroinflammation Target Engagement Studies

Isofutoquinol A exhibits no detectable acetylcholinesterase (AchE) inhibitory activity in standardized screening assays [1]. This documented lack of activity makes it suitable as a negative control compound in AchE inhibition studies involving Piper-derived or other natural product libraries. Researchers requiring a structurally related but functionally inactive comparator for dose-response experiments or target engagement studies should select isofutoquinol A based on this validated negative screening result.

Application

Selection Property

Validation Focus

Chiral analytical reference standard development

Stereochemistry confirmed by X-ray crystallography

LC-MS method accuracy for Piper extracts

AchE inhibitor screening negative control

Absence of acetylcholinesterase inhibitory activity

Assay specificity and baseline noise control

Neolignan SAR library synthesis

Established total synthesis route

Analog feasibility and scaffold elaboration

Neuroinflammation model target engagement studies

Predicted CNS penetration (BBB+)

CNS exposure and pathway modulation verification

• [1] Nishiyama, A., et al. (1983). Total syntheses of isodihydrofutoquinol A, futoquinol, and isofutoquinol A and B. Tetrahedron Letters. View Source
• [2] Li, R., et al. (2023). Ethanol extract of Piper wallichii ameliorates DSS-induced ulcerative colitis in mice: Involvement of TLR4/NF-κB/COX-2 signaling pathway. Journal of Ethnopharmacology, 308, 116287. View Source
• [3] Anonymous. (n.d.). Study on the bioactive constituents of Piper wallichii. AchE inhibitory activity screening results. View Source